Cas no 835620-08-1 (1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-)

• Product name: 1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-
• CAS No: 835620-08-1
• MF: C₂₀H₂₁NO₅S
• MW: 387.44944
• CID: 1808804
• PubChem ID: 18449967

1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, 1-[(4-ethylphenyl)sulfonyl]-5-methoxy-
• 3-[1-(4-ethyl-benzenesulfonyl)-5-methoxy-1H-indol-3-yl]-propionic acid
• 835620-08-1
• DB-365825
• SCHEMBL3033210

• Inchi： InChI=1S/C20H21NO5S/c1-3-14-4-8-17(9-5-14)27(24,25)21-13-15(6-11-20(22)23)18-12-16(26-2)7-10-19(18)21/h4-5,7-10,12-13H,3,6,11H2,1-2H3,(H,22,23)
• InChI Key： JXSJRRPXYNWUDD-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2C=CC(=C3)OC)CCC(=O)O

Computed Properties

• Exact Mass: 387.11404394g/mol
• Monoisotopic Mass: 387.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94Ų
• XLogP3: 3.8